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Compound of Interest

Compound Name: Bromo-PEG4-bromide

Cat. No.: B1667893 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols and logistical information for handling

Bromo-PEG4-bromide. Adherence to these procedures is critical for ensuring personal safety

and maintaining the integrity of your research.

Hazard Identification and Safety Precautions
Bromo-PEG4-bromide is a chemical compound that requires careful handling due to its

potential hazards. According to its Safety Data Sheet (SDS), it is classified with the following

GHS hazard categories[1]:

Acute Toxicity (Oral), Category 4 (H302): Harmful if swallowed.

Skin Corrosion/Irritation, Category 2 (H315): Causes skin irritation.

Serious Eye Damage/Eye Irritation, Category 2A (H319): Causes serious eye irritation.

Specific Target Organ Toxicity - Single Exposure (Respiratory Tract Irritation), Category 3

(H335): May cause respiratory irritation.

Precautionary Statements
To mitigate these risks, the following precautionary measures must be strictly followed[1]:
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P261: Avoid breathing dust, fume, gas, mist, vapors, or spray.

P264: Wash skin thoroughly after handling.

P270: Do not eat, drink, or smoke when using this product.

P271: Use only outdoors or in a well-ventilated area.

P280: Wear protective gloves, protective clothing, eye protection, and face protection.

Personal Protective Equipment (PPE)
The following table summarizes the recommended PPE for handling Bromo-PEG4-bromide.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b1667893?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1667893?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


PPE Category Item
Specifications and
Recommendations

Eye and Face Protection
Safety Goggles and Face

Shield

Chemical splash goggles

compliant with ANSI Z87.1

standards are mandatory. A

face shield should be worn

over goggles when there is a

risk of splashing.

Hand Protection Chemical-Resistant Gloves

Nitrile or neoprene gloves are

recommended. Always inspect

gloves for tears or punctures

before use and dispose of

them properly after handling

the chemical.

Body Protection Laboratory Coat

A flame-resistant or 100%

cotton lab coat should be worn

and kept fully buttoned to

provide a barrier against skin

contact.

Respiratory Protection Respirator (if necessary)

All work should be conducted

in a certified chemical fume

hood. If engineering controls

are insufficient to prevent

inhalation, a NIOSH-approved

respirator is required.

Step-by-Step Handling and Operational Plan
This section provides a procedural workflow for the safe handling of Bromo-PEG4-bromide in

a laboratory setting.

Receiving and Storage
Upon receipt, visually inspect the container for any signs of damage or leaks.
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Store the container in a cool, dry, and well-ventilated area, away from incompatible materials.

The recommended long-term storage temperature is -20°C.[2][3][4][5][6]

Preparation and Use
Bring the container to room temperature before opening to prevent condensation.

Conduct all weighing and transferring of the compound inside a chemical fume hood to

minimize inhalation exposure.

Use a spatula for transferring to avoid generating dust.

If preparing a solution, slowly add the solvent to the Bromo-PEG4-bromide. This compound

is soluble in DMSO, DMF, and DCM.[4]

Spill Management
Small Spills:

Absorb the spill with an inert, non-combustible material such as sand or vermiculite.

Collect the absorbed material into a sealed and properly labeled container for hazardous

waste disposal.

Large Spills:

Evacuate the area immediately.

Follow your institution's established emergency procedures for chemical spills.

Disposal Plan
Proper disposal of Bromo-PEG4-bromide and its contaminated materials is crucial to prevent

environmental contamination and ensure regulatory compliance.

Waste Segregation and Collection
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Solid Waste: Collect any unused Bromo-PEG4-bromide and contaminated disposable items

(e.g., gloves, weigh boats, paper towels) in a designated, sealed, and clearly labeled

hazardous waste container for halogenated organic waste.

Liquid Waste: Collect solutions containing Bromo-PEG4-bromide in a separate, labeled

hazardous waste container specifically for halogenated organic waste.

Do not mix halogenated waste with non-halogenated waste streams.

Disposal Procedure
Arrange for the disposal of the hazardous waste through a licensed disposal company.

Consult with your local waste disposal authority to ensure compliance with all national and

regional regulations.

Diagrams
Personal Protective Equipment (PPE) Workflow
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PPE Donning and Doffing Procedure

Donning Sequence

Lab Coat

Doffing: Last item

Chemical-Resistant Gloves

Doffing: Remove by peeling off

End

Safety Goggles

Face Shield (if splash risk)

Handling Bromo-PEG4-bromide

Start

Begin Doffing

Click to download full resolution via product page

Caption: PPE Donning and Doffing Procedure for Handling Bromo-PEG4-bromide.

Waste Disposal Pathway
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Waste Disposal Pathway for Bromo-PEG4-bromide

Waste Generation

Solid Waste
(Contaminated PPE, etc.)

Liquid Waste
(Solutions)

Segregate into Halogenated Waste

Labeled Hazardous
Solid Waste Container

Solid

Labeled Hazardous
Liquid Waste Container

Liquid

Licensed Disposal Company

Proper Disposal

Click to download full resolution via product page

Caption: Waste Segregation and Disposal Pathway for Bromo-PEG4-bromide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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